3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropan-1-amine

• IUPAC Name: 3-(4-chloropyrazol-1-yl)-2-methylpropan-1-amine
• InChI: InChI=1S/C7H12ClN3/c1-6(2-9)4-11-5-7(8)3-10-11/h3,5-6H,2,4,9H2,1H3
• InChI Key: APRGNOBUZDBYMP-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)CN1C=C(C=N1)Cl
• Molecular Formula: C7H12ClN3
• DSSTOX Substance ID: DTXSID201261712
• Molecular Weight: 173.64 g/mol
• CAS No.: 1006319-99-8

Description

3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropan-1-amine is a useful research compound. Its molecular formula is C7H12ClN3 and its molecular weight is 173.64 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of Pyrazole Derivatives : Research has shown the synthesis and characterization of various pyrazole derivatives, which have been explored for their potential antitumor, antifungal, and antibacterial activities. These compounds were synthesized through reactions involving hydroxymethyl pyrazole derivatives and primary amines, with their structures confirmed via several spectroscopic methods and X-ray crystallography (Titi et al., 2020).

• Ligand Synthesis in Superbasic Medium : Another study reported the facile synthesis of flexible bis(pyrazol-1-yl)alkane and related ligands in a superbasic medium. This research highlights the utility of pyrazole derivatives in creating complex ligand systems for various chemical applications (Potapov et al., 2007).

Medicinal Chemistry and Bioactivity

• Anti-inflammatory and Antioxidant Agents : A novel series of 2-(6-alkyl-pyrazin-2-yl)-1H-benzo[d]imidazole analogs derived from pyrazole derivatives showed potent anti-inflammatory and antioxidant activities. This illustrates the potential of pyrazole-based compounds in developing new therapeutic agents (Shankar et al., 2017).

Chemical Reactivity and Catalysis

• C-H Arylation and N-Alkylation : Research into the chemoselectivity of the amination of 4-chloroquinazolines with 3-amino-1H-pyrazoles has provided insights into selective catalytic processes. This work is fundamental in the development of new synthetic methods for arylated pyrazoles, which are important in pharmaceuticals and ligands for proteins (Shen et al., 2010).

Material Science and Polymer Chemistry

• Polymer-Supported Quenching Reagents : Pyrazole derivatives have been utilized in the development of polymer-supported quenching reagents for parallel purification in combinatorial chemistry. This approach simplifies the purification of crude reaction products, showcasing the versatility of pyrazole derivatives in enhancing the efficiency of chemical syntheses (R. J. C. and J. C. Hodges, 1997).

Mechanism of Action

Target of Action

The primary target of the compound 3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropan-1-amine is the central serotonin 5-HT1A receptors . These receptors play a crucial role in regulating mood, anxiety, and sleep, among other functions.

Mode of Action

This compound acts as a ligand for these 5-HT1A receptors . It inhibits haloperidol-induced catalepsy, which is a consequence of its action on 5-HT1A autoreceptors . The ability of this compound to induce 5-HT syndrome reflects post-synaptic 5-HT1A receptor activation .

Biochemical Pathways

The interaction of this compound with 5-HT1A receptors affects the serotonin pathway . This pathway is involved in various physiological processes, including mood regulation, appetite, and circadian rhythm. The compound’s action on the receptors can lead to changes in these processes.

Pharmacokinetics

The compound this compound is rapidly absorbed in patients, having a time to maximum concentration (Tmax) ranging from 0.5 to 1 hour . The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties and their impact on bioavailability are yet to be fully understood.

Result of Action

The molecular and cellular effects of this compound’s action include a hypothermic effect due to the enhanced activation of post-synaptic 5-HT1A receptors . Long-term usage led to reductions in plasma glucose, triglycerides, phospholipids, and cholesterol .